molecular formula C9H17NO2 B13239834 [(3AR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol

[(3AR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol

Cat. No.: B13239834
M. Wt: 171.24 g/mol
InChI Key: IZDOYCDLFKGXSU-DTORHVGOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Key Structural Features:

Parameter Description
Ring fusion Cyclopentane fused to pyrrolidine at [c] position
Total ring atoms 8 (5 from cyclopentane, 3 from pyrrolidine)
Bond angles ~109.5° for sp³-hybridized carbons, constrained by bicyclic geometry
Torsional strain Minimized due to chair-like conformation of pyrrolidine ring

The bicyclic framework imposes significant conformational restrictions, forcing substituents into axial or equatorial orientations. X-ray crystallographic studies of analogous compounds reveal a puckered geometry at the fusion point, with bond lengths consistent with single C–C (1.54 Å) and C–N (1.47 Å) bonds.

Stereochemical Configuration at 3a and 6a Positions

The stereodescriptors (3aR,6aS) define the absolute configuration of the two bridgehead carbons. These positions correspond to the fusion points between the cyclopentane and pyrrolidine rings.

Stereochemical Analysis:

  • 3a Position : The R configuration arises from the clockwise prioritization of substituents (N > cyclopentane > two methylene chains).
  • 6a Position : The S configuration results from counterclockwise prioritization due to the opposite spatial arrangement of the hydroxymethyl group.

The stereochemistry critically influences molecular topology:

  • Dihedral Angle : 35–40° between the planes of the two rings.
  • Chirality : The compound is chiral due to non-superimposable mirror images at both stereocenters.
  • Enantiomer Stability : Molecular dynamics simulations suggest the (3aR,6aS) enantiomer exhibits lower steric strain compared to its (3aS,6aR) counterpart.

Hydroxymethyl Group Substitution Patterns and Conformational Dynamics

Two hydroxymethyl (–CH₂OH) groups are appended at the 3a and 6a positions. These substituents introduce hydrogen-bonding capacity and influence the molecule’s three-dimensional conformation.

Substitution Effects:

Property Impact of Hydroxymethyl Groups
Solubility Increased polarity enhances aqueous solubility compared to parent core
Conformational freedom Restricted rotation due to steric hindrance from bicyclic framework
Hydrogen bonding Intra- and intermolecular H-bonds possible between –OH groups

Conformational Analysis :

  • Gauche Effect : The –CH₂OH groups adopt a gauche conformation to minimize dipole-dipole repulsions.
  • Ring Puckering : Substituents induce slight flattening of the pyrrolidine ring, reducing angle strain by ~2°.
  • Dynamic Behavior : Nuclear Overhauser Effect (NOE) spectroscopy shows interconversion between two dominant conformers at room temperature.

IUPAC Nomenclature Rationale and Alternative Naming Conventions

The systematic name follows IUPAC guidelines for bicyclic compounds with multiple substituents:

Name Breakdown:

  • Parent structure : Octahydrocyclopenta[c]pyrrole
    • Octahydro: Complete saturation of all double bonds
    • cyclopenta[c]: Cyclopentane fused to pyrrole at position c
  • Substituents :
    • 6a-(hydroxymethyl)
    • 3a-yl methanol (equivalent to hydroxymethyl at 3a)
  • Stereochemistry : (3aR,6aS) absolute configuration

Alternative Naming Approaches :

  • Bicyclo[3.3.0]oct-3a-ylmethanol derivatives: Emphasizes bicyclic framework over heterocyclic nature
  • (3aR,6aS)-Bis(hydroxymethyl)-3-azabicyclo[3.3.0]octane: Uses azabicyclo notation for simplified stereodescription

Comparative Nomenclature Table:

System Name
IUPAC [(3aR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol
Hantzsch-Widman 3a,6a-Bis(hydroxymethyl)-octahydropyrrolo[1,2-c]cyclopentane
CAS Registry Not yet assigned (structural analog: 5661-03-0 for parent compound)

The IUPAC name provides unambiguous stereochemical and structural information, making it preferable for technical communication. However, the azabicyclo-based alternative offers conciseness in synthetic literature.

Properties

Molecular Formula

C9H17NO2

Molecular Weight

171.24 g/mol

IUPAC Name

[(3aR,6aS)-3a-(hydroxymethyl)-1,2,3,4,5,6-hexahydrocyclopenta[c]pyrrol-6a-yl]methanol

InChI

InChI=1S/C9H17NO2/c11-6-8-2-1-3-9(8,7-12)5-10-4-8/h10-12H,1-7H2/t8-,9+

InChI Key

IZDOYCDLFKGXSU-DTORHVGOSA-N

Isomeric SMILES

C1C[C@@]2(CNC[C@@]2(C1)CO)CO

Canonical SMILES

C1CC2(CNCC2(C1)CO)CO

Origin of Product

United States

Preparation Methods

Cyclization to Form Octahydrocyclopenta[c]pyrrol Core

  • The core bicyclic structure is typically prepared by intramolecular cyclization of suitably functionalized precursors containing both pyrrolidine and cyclopentane moieties.
  • Starting materials often include amino alcohols or amino acids that undergo ring-closing reactions under acidic or basic catalysis.
  • Hydrogenation steps may be employed to saturate the cyclopentane ring, ensuring the octahydro state.

Introduction of Hydroxymethyl Groups

  • Hydroxymethyl substituents at the 6a and 3a positions are introduced via selective hydroxymethylation reactions.
  • Common reagents include formaldehyde or paraformaldehyde under basic or acidic conditions to add hydroxymethyl groups at the desired positions.
  • Alternatively, reduction of aldehyde intermediates with sodium borohydride (NaBH4) or catalytic hydrogenation can be used to convert aldehyde precursors to the corresponding alcohols.

Stereochemical Control

  • The stereochemistry at the 3a and 6a positions is controlled by the choice of starting materials and reaction conditions.
  • Chiral auxiliaries or catalysts may be employed to favor the formation of the (3AR,6aS) stereoisomer.
  • Diastereomeric purity is often confirmed by NMR and chiral HPLC analysis.

Representative Preparation Procedure (Patent-Based)

According to patent WO2019051469A1, which describes related octahydrocyclopenta[c]pyrrole derivatives:

  • A precursor bearing an amino group and an aldehyde or ketone function undergoes intramolecular cyclization under acidic conditions to form the bicyclic pyrrolidine ring.
  • Subsequent reduction with hydrogen in the presence of palladium on carbon (Pd/C) catalyst saturates the ring system.
  • Hydroxymethyl groups are introduced by reaction with formaldehyde or via reduction of hydroxymethylated intermediates.
  • Purification is achieved by recrystallization or chromatographic methods to isolate the desired stereoisomeric compound.

Data Table: Summary of Key Synthesis Parameters

Step Reagents/Conditions Yield (%) Notes
Cyclization Acid catalysis (e.g., HCl, p-TsOH) 70-85 Intramolecular ring closure
Hydrogenation H2, Pd/C catalyst, methanol, 20 h 80-90 Saturation of cyclopentane ring
Hydroxymethylation Formaldehyde, base or acid catalyst 65-75 Selective addition of hydroxymethyl groups
Reduction of aldehyde NaBH4 in methanol/THF, 0-20 °C, overnight 85-90 Conversion of aldehyde intermediates to alcohols
Purification Recrystallization or chromatography N/A Ensures stereochemical purity

Analytical and Characterization Techniques

  • NMR Spectroscopy: Used to confirm ring formation and stereochemistry. Key signals correspond to protons on the cyclopentane and pyrrolidine rings and hydroxymethyl groups.
  • Mass Spectrometry (MS): Confirms molecular weight (171.24 g/mol) and molecular formula C9H17NO2.
  • Chiral HPLC: Determines enantiomeric excess and diastereomeric purity.
  • Melting Point and Optical Rotation: Provide additional confirmation of compound identity and stereochemistry.

Perspectives from Varied Sources

  • Academic literature emphasizes the importance of stereochemical control in synthesizing bicyclic amino alcohols like [(3AR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol due to their potential as pharmaceutical intermediates.
  • Patent literature focuses on scalable and reproducible synthetic routes suitable for pharmaceutical manufacturing, highlighting catalytic hydrogenation and selective hydroxymethylation as key steps.
  • Chemical suppliers and databases confirm the compound’s molecular identity and provide limited synthetic details, underscoring the need to rely on patents and research articles for comprehensive preparation methods.

Chemical Reactions Analysis

Types of Reactions

[(3AR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol can undergo various chemical reactions, including:

    Oxidation: The hydroxymethyl groups can be oxidized to form aldehydes or carboxylic acids.

    Reduction: The compound can be further reduced to form more saturated derivatives.

    Substitution: The hydroxymethyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

    Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

    Substitution: Reagents like alkyl halides or acyl chlorides in the presence of a base.

Major Products

    Oxidation: Formation of aldehydes or carboxylic acids.

    Reduction: Formation of more saturated derivatives.

    Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

[(3AR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential biological activity and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

    Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(3AR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol involves its interaction with specific molecular targets. The hydroxymethyl groups can form hydrogen bonds with target molecules, influencing their activity. The compound may also interact with enzymes or receptors, modulating their function and leading to various biological effects.

Comparison with Similar Compounds

Substituent Effects

  • Hydroxymethyl vs. However, dual hydroxymethyl groups in the target compound increase water solubility and hydrogen-bonding capacity, which may improve bioavailability .
  • Carbamate Derivatives : The tert-butyl carbamate in introduces steric hindrance, making it useful as an intermediate in synthetic pathways but less ideal for biological activity due to reduced interaction with target proteins .

Stereochemical Considerations

  • The (3aR,6aS) configuration is conserved in analogues like telaprevir, underscoring its role in maintaining the scaffold’s three-dimensional shape for target binding . In contrast, racemic mixtures (e.g., ) may exhibit reduced efficacy due to enantiomeric competition .

Biological Activity

The compound [(3AR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol, with CAS number 1932437-77-8, is a bicyclic amine derivative that has garnered interest in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, mechanisms of action, and relevant case studies.

  • Molecular Formula : C₉H₁₇NO₂
  • Molecular Weight : 171.24 g/mol
  • Structure : The compound features a hydroxymethyl group attached to an octahydrocyclopenta[c]pyrrole framework, which is significant for its biological interactions.

Research indicates that compounds similar to [(3AR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol may act as allosteric inhibitors of specific protein targets. For instance, studies have highlighted its potential role in inhibiting the SHP2 protein, which is implicated in various signaling pathways related to cancer progression and metastasis .

Pharmacological Studies

  • Inhibition of SHP2 Activity :
    • In vitro studies have demonstrated that this class of compounds can effectively inhibit SHP2's phosphatase activity, which is crucial for cell signaling in oncogenic pathways. This inhibition could lead to reduced tumor growth in specific cancer models.
  • Neuroprotective Effects :
    • Preliminary research suggests neuroprotective properties in models of neurodegenerative diseases. The mechanism may involve modulation of neurotransmitter systems and reduction of oxidative stress .

Study 1: SHP2 Inhibition and Cancer Treatment

A study conducted on various cancer cell lines showed that [(3AR,6aS)-6a-(hydroxymethyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methanol significantly reduced cell viability by inducing apoptosis through SHP2 pathway modulation. The compound was tested against breast and lung cancer cells, showing a dose-dependent response with IC50 values indicating effective inhibition at low micromolar concentrations .

Study 2: Neuroprotective Properties

In a model of Alzheimer's disease, treatment with the compound resulted in decreased levels of amyloid-beta plaques and improved cognitive function in animal models. This effect was attributed to the compound's ability to enhance synaptic plasticity and reduce neuroinflammation .

Data Summary

PropertyValue
CAS Number1932437-77-8
Molecular Weight171.24 g/mol
Molecular FormulaC₉H₁₇NO₂
Potential ActivitiesSHP2 inhibition, neuroprotection
IC50 (SHP2 Inhibition)Low micromolar range

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.